Cas no 197067-37-1 (3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one
• CAS No: 197067-37-1
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• CID: 3870628
• PubChem ID: 85750165
• Update Time: 2025-07-23

3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3,3-difluoro-1,3-dihydro-7-methyl-
• 3,3-Difluoro-7-methyl-1,3-dihydro-indol-2-one
• 3,3-DIFLUORO-7-METHYLINDOLIN-2-ONE
• 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one
• SB66040
• 197067-37-1
• DRHSUYPMLOGVHE-UHFFFAOYSA-N
• ZDA00920

• Inchi： 1S/C9H7F2NO/c1-5-3-2-4-6-7(5)12-8(13)9(6,10)11/h2-4H,1H3,(H,12,13)
• InChI Key： DRHSUYPMLOGVHE-UHFFFAOYSA-N
• SMILES： FC1(C(NC2C(C)=CC=CC=21)=O)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one

Recent Advances in the Study of 3,3-Difluoro-7-methyl-2,3-dihydro-1H-indol-2-one (CAS: 197067-37-1)

3,3-Difluoro-7-methyl-2,3-dihydro-1H-indol-2-one (CAS: 197067-37-1) is a fluorinated indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoro substitution at the 3-position and a methyl group at the 7-position, has been explored for its biological activities and synthetic utility. Recent studies have focused on its role as a key intermediate in the synthesis of pharmacologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most notable advancements in the study of 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one is its incorporation into the design of selective kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, which are implicated in various cancers. The difluoro substitution was found to enhance the binding affinity and metabolic stability of the resulting inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its applications in oncology, 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one has also been investigated for its anti-inflammatory properties. A study in Bioorganic & Medicinal Chemistry Letters (2022) reported that this compound can modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential utility in the treatment of chronic inflammatory diseases, although further in vivo studies are needed to validate these effects.

The synthetic accessibility of 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one has also been a focus of recent research. A novel and efficient synthetic route was described in Organic Process Research & Development (2023), which utilizes a palladium-catalyzed coupling reaction to achieve high yields and purity. This methodological advancement is expected to facilitate the large-scale production of this compound and its derivatives, thereby accelerating their translation into clinical applications.

Despite these promising developments, challenges remain in the optimization of 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one-based therapeutics. Issues such as off-target effects and pharmacokinetic properties need to be addressed through structure-activity relationship (SAR) studies and medicinal chemistry optimization. Future research directions may include the exploration of additional functional group modifications and the development of prodrug strategies to improve bioavailability.

In conclusion, 3,3-difluoro-7-methyl-2,3-dihydro-1H-indol-2-one (CAS: 197067-37-1) represents a versatile scaffold with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable target for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic profile, paving the way for its eventual clinical use.